Cas no 1701997-69-4 (5-(5-chlorofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(5-chlorofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1701997-69-4
• MF: C₇H₃ClN₂O₄
• MW: 214.562720537186
• CID: 6273377
• PubChem ID: 106689515
• Update Time: 2025-06-29

5-(5-chlorofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-chlorofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120092
• 5-(5-Chlorofuran-2-yl)-1,2,4-oxadiazole-3-carboxylicacid
• 1701997-69-4

• Inchi： 1S/C7H3ClN2O4/c8-4-2-1-3(13-4)6-9-5(7(11)12)10-14-6/h1-2H,(H,11,12)
• InChI Key： CBBSHVSISYWZNA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=NC(C(=O)O)=NO2)O1

Computed Properties

• Exact Mass: 213.9781343g/mol
• Monoisotopic Mass: 213.9781343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.4Ų

Additional information on 5-(5-chlorofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(5-chlorofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1701997-69-4) and Its Emerging Applications in Chemical Biology

5-(5-chlorofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid, identified by the CAS number 1701997-69-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the oxadiazole class, a scaffold that has been widely explored for its potential in drug discovery and material science. The presence of a chlorofuran moiety in its structure enhances its reactivity and functionality, making it a valuable intermediate in the synthesis of bioactive molecules.

The 1,2,4-oxadiazole core is a six-membered aromatic ring containing two oxygen atoms and one nitrogen atom. This structural motif is known for its stability and versatility in medicinal chemistry. The 3-carboxylic acid functional group at one end of the molecule introduces polarity and allows for further derivatization, enabling the creation of more complex derivatives with tailored biological activities. These features make 5-(5-chlorofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid a promising candidate for various applications, including the development of novel therapeutic agents.

In recent years, there has been growing interest in oxadiazole derivatives due to their reported biological activities. Studies have demonstrated that compounds containing the oxadiazole moiety exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The chlorofuran substituent further enhances these properties by influencing electronic distributions and metabolic pathways. For instance, research has shown that certain oxadiazole derivatives can inhibit the growth of resistant bacterial strains by targeting essential metabolic pathways.

One of the most compelling aspects of 5-(5-chlorofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid is its potential as a building block for drug discovery. The carboxylic acid group can be easily modified through esterification or amidation reactions to produce derivatives with improved solubility or bioavailability. Additionally, the chlorofuran moiety can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at specific positions within the molecule. These chemical transformations have enabled researchers to generate libraries of compounds for high-throughput screening (HTS) to identify novel lead structures.

The compound’s relevance extends beyond academic research into industrial applications. The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their prevalence in approved drugs. For example, several marketed drugs contain oxadiazole or chlorofuran moieties as key structural elements. This precedent underscores the importance of developing efficient synthetic routes to access such compounds. Recent advances in synthetic methodologies have made it possible to produce complex heterocycles like 5-(5-chlorofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid with higher yields and purity, facilitating their use in drug development programs.

From a chemical biology perspective, understanding the interactions between small molecules and biological targets is crucial for designing effective therapeutics. Computational modeling and molecular docking studies have been instrumental in predicting how 5-(5-chlorofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid might interact with proteins or enzymes involved in disease pathways. These studies have provided insights into its potential binding modes and affinity for biological targets such as kinases or transcription factors. Such information is invaluable for optimizing lead compounds during drug discovery pipelines.

The synthesis of 5-(5-chlorofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid involves multi-step organic reactions that showcase modern synthetic techniques. Key steps include cyclization reactions to form the oxadiazole ring system followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have improved reaction efficiency while reducing environmental impact. Green chemistry principles are increasingly being applied to develop sustainable synthetic routes for heterocyclic compounds like this one.

The pharmacological potential of 5-(5-chlorofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid has been explored through preclinical studies using cell-based assays and animal models. Initial findings suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression or inflammation. While further research is needed to fully elucidate its mechanism of action and therapeutic efficacy, 5-(5-chlorofuran - 2 - yl ) - 1 , 2 , 4 - ox adia z ol e - 3 - car boxylic aci d ( C A S N o . 1701997 - 69 - 4 ) holds promise as a scaffold for developing new treatments against various diseases.

The versatility of this compound also extends to material science applications beyond pharmaceuticals . Ox adia z ole derivatives are known fo r their st ability an d can be incorporated into polymers an d coatings to enhance propertie s such as thermal resistance an d mechanical strength . The ch lor o furan moiety may contribute additional functional ities , such as photoactivity or catalytic activity , making it useful fo r specialty materials . Research i n this area continues to explore new ways to utilize such compoun ds i n advanced material systems .

In conclusion, 5 -( 5 - chlor o furan - 2 - yl ) - 1 , 2 , 4 - o x adia z ol e - 3 - car box ylic aci d ( C A S N o .1701997 -69 -4 ) i s a multifaceted compoun d wi th significan t potential i n both chemical biology an d material science . Its unique structure an d functional groups make it a valuable intermediate for drug discovery an d industrial applications . With ongoing research uncovering new synthetic method s an d pharmacological properties, this compoun d is poised to play a crucial role i n future scientific an d technological advancements .